Cas no 2026189-50-2 (2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid
• CAS No: 2026189-50-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5638105
• PubChem ID: 165908195
• Update Time: 2025-07-18

2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273325
• 2026189-50-2
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}hex-5-enoic acid
• 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid

• Inchi： 1S/C10H15NO4/c1-3-5-6-8(9(12)13)11-10(14)15-7-4-2/h3-4,8H,1-2,5-7H2,(H,11,14)(H,12,13)
• InChI Key： GXRRTNXOQHCHDS-UHFFFAOYSA-N
• SMILES： OC(C(CCC=C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid

Introduction to 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2026189-50-2)

2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2026189-50-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid consists of a hexenoic acid backbone with a propenyl ether and an amide functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to interact with key enzymes and receptors involved in inflammatory responses and cell proliferation.

In addition to its biological activities, the synthetic accessibility of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid has been extensively studied. Several efficient synthetic routes have been developed, allowing for the scalable production of this compound. One notable method involves the coupling of a propenyl ether derivative with an amino acid ester, followed by deprotection and carboxylic acid formation. This synthetic strategy not only ensures high yields but also provides opportunities for structural modifications to explore a wider range of biological activities.

The pharmacological profile of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid has been evaluated in both in vitro and in vivo models. In vitro studies using cell lines have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has demonstrated cytotoxic effects on cancer cell lines, suggesting its potential as an anticancer agent.

In vivo studies have also provided valuable insights into the therapeutic potential of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid. Animal models have shown that this compound can reduce inflammation and improve tissue repair in conditions such as arthritis and wound healing. These findings underscore the multifaceted nature of this compound and its broad applicability in various therapeutic areas.

The safety profile of 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid is another critical aspect that has been thoroughly investigated. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability at therapeutic doses. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2026189-50-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with efficient synthetic methods and favorable pharmacological properties, positions it as a valuable asset in the development of new drugs for treating inflammatory diseases and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule, further solidifying its importance in the field of medicinal chemistry.